
Proper Disposal of Targapremir-210: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Targapremir-210

Cat. No.: B611153 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of

Targapremir-210.

Targapremir-210 is a potent and selective inhibitor of microRNA-210 (miR-210) used in cancer

research.[1][2][3] It has been shown to induce apoptosis in cancer cells, highlighting the need

for careful handling and disposal.[4] The presence of an azide group in its chemical structure

also necessitates specific safety precautions during its disposal.[2]

Key Chemical and Safety Data
A summary of the key identifiers and physical properties of Targapremir-210 is provided below

to inform safe handling and disposal procedures.
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Property Value Source

Chemical Name

N-(3-Azidopropyl)-4-[3-[6-(4-

methyl-1-piperazinyl)[2,6'-bi-

1H-benzimidazol]-2'-

yl]phenoxy]butanamide

[1]

CAS Number 1049722-30-6 [1][5]

Molecular Formula C32H36N10O2 [1][5][6]

Molecular Weight 592.71 g/mol [1][6]

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol
[1][3]

Purity ≥98% [1][5]

Storage Store at -20°C [1][2]

Experimental Protocols: Waste Deactivation and
Disposal
The following protocols are recommended for the disposal of Targapremir-210 waste. These

procedures are based on general best practices for the disposal of research-grade, potentially

hazardous chemicals and should be performed in accordance with all applicable institutional,

local, and national regulations.

Disposal of Unused Targapremir-210 Solid Waste
Unused or expired solid Targapremir-210 should be disposed of as hazardous chemical

waste.

Step 1: Packaging: Ensure the original container is securely sealed. If the original container

is compromised, transfer the solid waste to a new, compatible, and clearly labeled container.

Step 2: Labeling: The container must be labeled with a hazardous waste tag that includes

the full chemical name ("Targapremir-210"), CAS number, and the quantity of waste.
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Step 3: Storage: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Step 4: Collection: Arrange for pickup by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[7][8][9]

Disposal of Targapremir-210 Solutions
Solutions containing Targapremir-210 (e.g., in DMSO or ethanol) must be treated as

hazardous waste.

Step 1: Collection: Collect all liquid waste containing Targapremir-210 in a dedicated, leak-

proof, and chemically compatible container. Do not mix with other waste streams unless

compatibility has been confirmed.

Step 2: Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name ("Targapremir-210"), the solvent(s) used (e.g., DMSO, ethanol), and the estimated

concentration.

Step 3: Storage: Keep the waste container sealed when not in use and store it in a

designated satellite accumulation area within the laboratory.[9]

Step 4: Disposal: Arrange for collection by your institution's EHS for proper disposal, likely

via incineration.[10]

Disposal of Contaminated Labware
Disposable labware (e.g., pipette tips, gloves, vials) contaminated with Targapremir-210
should be managed as hazardous waste.

Step 1: Segregation: Collect all contaminated solid waste in a designated, clearly labeled

hazardous waste bag or container.

Step 2: Packaging: Once the container is full, seal it securely.

Step 3: Disposal: Dispose of the container through your institution's chemical or biomedical

waste stream as advised by your EHS department.
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Decontamination of Non-Disposable Glassware and
Equipment

Step 1: Rinsing: Rinse the glassware or equipment thoroughly with a suitable solvent (e.g.,

ethanol) that can dissolve Targapremir-210.

Step 2: Rinsate Collection: The first rinse must be collected and disposed of as hazardous

liquid waste.[7] For highly potent compounds, it is best practice to collect the first three

rinses.[7]

Step 3: Washing: After the initial solvent rinse, wash the glassware with an appropriate

laboratory detergent and water.

Workflow for Targapremir-210 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Targapremir-210 and associated waste.
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Caption: Workflow for the safe disposal of Targapremir-210 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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